Cas no 1270427-83-2 (5-(1-Aminoethyl)pyridin-2(1H)-one)

5-(1-Aminoethyl)pyridin-2(1H)-one is a versatile heterocyclic compound featuring both an aminoethyl substituent and a pyridinone core, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its reactive amine and keto functionalities enable selective modifications, facilitating the development of biologically active molecules. The compound’s structural motif is particularly useful in designing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity and stability under standard conditions ensure consistent performance in synthetic applications. Its compatibility with a range of coupling and derivatization reactions enhances its utility in medicinal chemistry and material science research.
5-(1-Aminoethyl)pyridin-2(1H)-one structure
1270427-83-2 structure
Product Name:5-(1-Aminoethyl)pyridin-2(1H)-one
CAS No:1270427-83-2
MF:C7H10N2O
MW:138.1671
CID:4741193
PubChem ID:68496626
Update Time:2025-06-11

5-(1-Aminoethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Aminoethyl)pyridin-2(1H)-one
    • Inchi: 1S/C7H10N2O/c1-5(8)6-2-3-7(10)9-4-6/h2-5H,8H2,1H3,(H,9,10)
    • InChI Key: MYLBRKFTWPKTNN-UHFFFAOYSA-N
    • SMILES: O=C1C([H])=C([H])C(=C([H])N1[H])C([H])(C([H])([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 138.079313g/mol
  • Monoisotopic Mass: 138.079313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • Molecular Weight: 138.17g/mol
  • XLogP3: -1

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